Cas no 71648-21-0 (3-Ethoxybenzyl alcohol)

3-Ethoxybenzyl alcohol (CAS 6968-40-9) is an aromatic alcohol derivative characterized by the presence of an ethoxy substituent on the benzene ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, featuring both a hydroxyl and an ethoxy group, allows for versatile reactivity in etherification, esterification, and condensation reactions. The ethoxy group enhances solubility in organic solvents, facilitating its use in synthetic applications. With a defined purity and stability profile, 3-ethoxybenzyl alcohol is valued for its consistent performance in fine chemical manufacturing and research applications.

3-Ethoxybenzyl alcohol structure

Product Name:3-Ethoxybenzyl alcohol

CAS No:71648-21-0

MF:C₉H₁₂O₂

MW:152.190382957458

CID:570086

PubChem ID:4186183

Update Time:2025-05-20

3-Ethoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol,3-ethoxy-
- (3-ethoxyphenyl)methanol
- 3-ETHOXY BENZYL ALCOHOL
- (3-ethoxyphenyl)methan-1-ol
- 3-Aethoxy-benzylalkohol
- Benzenemethanol,3-ethoxy
- m-ethoxybenzylalcohol
- PDYCXUZHSKLETQ-UHFFFAOYSA-N
- 3-Ethoxybenzenemethanol
- 3-Ethoxybenzyl alcohol
- 3-Ethoxybenzyl alcohol, 97%
- 71648-21-0
- 3-ethoxybenzylalcohol
- SCHEMBL126287
- (3-ETHOXY-PHENYL)-METHANOL
- AKOS000247825
- CS-0299368
- F87388
- EN300-1255147
- FT-0745429
- DTXSID701313879
- DB-122692
- MDL： MFCD00016864
- Inchi： 1S/C9H12O2/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6,10H,2,7H2,1H3
- InChI Key： PDYCXUZHSKLETQ-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=CC(CO)=C1

Computed Properties

Exact Mass: 152.08400
Monoisotopic Mass: 152.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 29.5A^2

Experimental Properties

Density: 1.08 g/mL at 25 °C(lit.)
Boiling Point: 266 °C(lit.)
Flash Point: Fahrenheit: 140 ° f
Celsius: 60 ° c
Refractive Index: n20/D 1.534(lit.)
PSA: 29.46000
LogP: 1.57760
Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Ethoxybenzyl alcohol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H226
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 1993 3/PG 2
WGK Germany：3
Safety Instruction： S24/25
RTECS：DO5467000
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Ethoxybenzyl alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E939590-100mg	3-Ethoxybenzyl alcohol	71648-21-0		100mg	$ 50.00	2022-06-05
TRC	E939590-500mg	3-Ethoxybenzyl alcohol	71648-21-0		500mg	$ 185.00	2022-06-05
TRC	E939590-1g	3-Ethoxybenzyl alcohol	71648-21-0		1g	$ 295.00	2022-06-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	528234-5ML	3-Ethoxybenzyl alcohol	71648-21-0	97%	5ML	￥841.4	2022-02-24
Enamine	EN300-1255147-50mg	(3-ethoxyphenyl)methanol	71648-21-0		50mg	$83.0	2023-10-02
Enamine	EN300-1255147-100mg	(3-ethoxyphenyl)methanol	71648-21-0		100mg	$87.0	2023-10-02
Enamine	EN300-1255147-250mg	(3-ethoxyphenyl)methanol	71648-21-0		250mg	$90.0	2023-10-02
Enamine	EN300-1255147-500mg	(3-ethoxyphenyl)methanol	71648-21-0		500mg	$95.0	2023-10-02
Enamine	EN300-1255147-1000mg	(3-ethoxyphenyl)methanol	71648-21-0		1000mg	$98.0	2023-10-02
Enamine	EN300-1255147-2500mg	(3-ethoxyphenyl)methanol	71648-21-0		2500mg	$198.0	2023-10-02

3-Ethoxybenzyl alcohol Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on 3-Ethoxybenzyl alcohol

Comprehensive Guide to 3-Ethoxybenzyl alcohol (CAS No. 71648-21-0): Properties, Applications, and Industry Trends

3-Ethoxybenzyl alcohol (CAS No. 71648-21-0) is a versatile aromatic alcohol widely utilized in pharmaceuticals, fragrances, and specialty chemical synthesis. With the growing demand for high-purity intermediates and eco-friendly solvents, this compound has garnered significant attention in research and industrial applications. Its molecular structure, featuring an ethoxy group attached to a benzyl alcohol core, enables unique reactivity, making it a valuable building block for organic synthesis and flavor-enhancing agents.

Recent trends in green chemistry and sustainable manufacturing have amplified interest in 3-Ethoxybenzyl alcohol as a potential alternative to traditional solvents. Researchers are exploring its biodegradability and low toxicity profile, aligning with global regulations like REACH and EPA guidelines. Commonly searched queries such as "3-Ethoxybenzyl alcohol solubility" or "CAS 71648-21-0 suppliers" reflect its commercial relevance. Additionally, its role in pharmaceutical intermediates for antihistamines and antiseptics underscores its cross-industry importance.

From a technical perspective, 71648-21-0 exhibits a melting point of 25–28°C and a boiling point of 265°C, with moderate solubility in water but excellent compatibility with organic solvents like ethanol and acetone. These properties make it ideal for cosmetic formulations, where it acts as a stabilizer or fragrance fixative. Analytical techniques such as GC-MS and HPLC are typically employed for quality control, ensuring compliance with industry standards like ISO 9001.

The synthesis of 3-Ethoxybenzyl alcohol often involves catalytic hydrogenation or Grignard reactions, with recent advancements focusing on catalyst efficiency and waste reduction. Patent analyses reveal innovative methods to optimize yield, addressing FAQs like "how to purify 3-Ethoxybenzyl alcohol." Its stability under ambient conditions and compatibility with UV stabilizers further expand its utility in polymer coatings and adhesives.

Market insights indicate rising demand in Asia-Pacific regions, driven by expansions in pharmaceutical manufacturing and personal care industries. Regulatory-compliant documentation, including SDS and CoA, is critical for global trade, as emphasized by searches for "CAS 71648-21-0 safety data sheet." Future applications may include bio-based plastics and electronic chemicals, positioning this compound as a key player in next-generation materials.